6-(3-Fluorophenyl)-2-(1-pyrido[3,4-d]pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one

• IUPAC Name: 6-(3-fluorophenyl)-2-(1-pyrido[3,4-d]pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one
• InChI: InChI=1S/C20H15FN6O/c21-14-3-1-2-13(8-14)17-4-5-19(28)27(25-17)15-10-26(11-15)20-16-6-7-22-9-18(16)23-12-24-20/h1-9,12,15H,10-11H2
• InChI Key: ZDJFCWLVEWAYBR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC3=C2C=CN=C3)N4C(=O)C=CC(=N4)C5=CC(=CC=C5)F
• Molecular Formula: C20H15FN6O
• Molecular Weight: 374.4 g/mol

Description

6-(3-Fluorophenyl)-2-(1-pyrido[3,4-d]pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one, also known as FPYPA, is a small molecule compound that has gained significant attention in the scientific community due to its potential applications in various research fields. FPYPA is a pyridazinone-based compound that has shown promising results in several studies related to cancer and neurological disorders.

Mechanism of Action

The exact mechanism of action of 6-(3-Fluorophenyl)-2-(1-pyrido[3,4-d]pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one is not fully understood, but several studies have provided insights into its potential targets. This compound has been shown to inhibit the activity of several enzymes, including cyclin-dependent kinases, which play a crucial role in cell cycle progression. This compound has also been shown to inhibit the activity of histone deacetylases, which could potentially modulate gene expression.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. Studies have demonstrated that this compound can induce apoptosis in cancer cells, prevent neuronal death, and improve cognitive function. This compound has also been shown to inhibit the activity of several enzymes, which could potentially modulate various cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(3-Fluorophenyl)-2-(1-pyrido[3,4-d]pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one is its potential applications in cancer research and neurology. This compound has shown promising results in several studies, and its mechanism of action could potentially lead to the development of novel therapies for cancer and neurological disorders.
However, one of the main limitations of this compound is its relatively low solubility in water, which could potentially limit its applications in certain experimental settings. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

There are several future directions for the study of 6-(3-Fluorophenyl)-2-(1-pyrido[3,4-d]pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one. One potential direction is to explore its applications in other research fields, such as infectious diseases and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential targets. Finally, the development of novel formulations of this compound with improved solubility could potentially expand its applications in various experimental settings.
In conclusion, this compound is a small molecule compound that has shown promising results in several studies related to cancer and neurological disorders. Further studies are needed to fully understand its mechanism of action and potential applications in other research fields.

Synthesis Methods

The synthesis of 6-(3-Fluorophenyl)-2-(1-pyrido[3,4-d]pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one involves the reaction between 3-fluoroaniline and 2-(1-pyrido[3,4-d]pyrimidin-4-yl)azetidin-3-amine in the presence of a palladium catalyst. The reaction yields this compound as a yellow solid, which can be further purified through recrystallization.

Scientific Research Applications

6-(3-Fluorophenyl)-2-(1-pyrido[3,4-d]pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one has been extensively studied for its potential applications in cancer research. Several studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis and blocking the cell cycle. This compound has also been shown to inhibit the migration and invasion of cancer cells, which could potentially prevent metastasis.
In addition to cancer research, this compound has also shown promise in the field of neurology. Studies have shown that this compound can protect neurons from oxidative stress and prevent neuronal death. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.